![molecular formula C17H24N2O4S B2386521 methyl 2-(2-(2,6-dimethylmorpholino)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate CAS No. 314261-43-3](/img/structure/B2386521.png)
methyl 2-(2-(2,6-dimethylmorpholino)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
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Description
Methyl 2-(2-(2,6-dimethylmorpholino)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C17H24N2O4S and its molecular weight is 352.45. The purity is usually 95%.
BenchChem offers high-quality methyl 2-(2-(2,6-dimethylmorpholino)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-(2-(2,6-dimethylmorpholino)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Properties: Thiophene-based molecules exhibit promising anticancer activity . Researchers explore their potential as novel chemotherapeutic agents.
Anti-Inflammatory Effects: Some thiophene derivatives possess anti-inflammatory properties . Investigating their mechanisms of action could lead to new anti-inflammatory drugs.
Antimicrobial Activity: Thiophenes have demonstrated antimicrobial effects . Researchers study their efficacy against bacteria, fungi, and other pathogens.
Antihypertensive Potential: Certain thiophene-containing compounds may have antihypertensive properties . Understanding their interactions with relevant receptors is crucial.
Organic Electronics and Material Science
Thiophenes play a pivotal role in organic electronics and material science:
Organic Semiconductors: Thiophene derivatives contribute to the development of organic semiconductors . These materials find applications in flexible displays, sensors, and solar cells.
Organic Light-Emitting Diodes (OLEDs): Thiophenes are incorporated into OLEDs, enabling efficient light emission . These devices are used in displays and lighting technology.
Industrial Chemistry and Corrosion Inhibition
Thiophene derivatives find practical applications beyond the lab:
- Corrosion Inhibitors : Thiophenes are used as corrosion inhibitors in industrial processes . They protect metal surfaces from degradation.
Biological Activity and Drug Design
Understanding the structure-activity relationship (SAR) of thiophene derivatives is essential for drug design:
properties
IUPAC Name |
methyl 2-[[2-(2,6-dimethylmorpholin-4-yl)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O4S/c1-10-7-19(8-11(2)23-10)9-14(20)18-16-15(17(21)22-3)12-5-4-6-13(12)24-16/h10-11H,4-9H2,1-3H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJKFSURJBPGLBF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)CC(=O)NC2=C(C3=C(S2)CCC3)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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